1-(2-iodophenyl)-5-phenyl-1H-tetrazole

Protocols & Analytical Methods

Application Note: Divergent Photochemical Workflows for 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole

Introduction & Mechanistic Overview

The photochemical activation of nitrogen-rich heterocycles offers a powerful, traceless method for generating highly reactive intermediates in drug discovery and materials science. Among these, 1-(2-iodophenyl)-5-phenyl-1H-tetrazole is a uniquely versatile precursor. By tuning the irradiation wavelength and catalytic environment, researchers can selectively address two distinct photolabile vectors within the same molecule: the tetrazole core and the aryl-iodide bond.

This application note details two divergent, self-validating protocols:

• Direct UV-C Photolysis (254 nm): Triggers the photoextrusion of molecular nitrogen (N₂) from the tetrazole ring, generating a transient imidoylnitrene that undergoes rapid intramolecular C–H insertion to yield 4-iodo-2-phenylbenzimidazole [1],[2].

• Visible-Light Photoredox Catalysis (450 nm): Selectively reduces the C–I bond via single-electron transfer (SET) using a photocatalyst, generating an aryl radical that cyclizes onto the adjacent phenyl ring to form tetrazolo[1,5-f]phenanthridine , leaving the tetrazole core intact.

Understanding the causality behind these pathways is critical. The tetrazole π-π* transition requires high-energy UV light (<260 nm) to overcome the activation barrier for N₂ extrusion[3]. Conversely, the C–I bond has a reduction potential accessible by visible-light photocatalysts (e.g., fac-Ir(ppy)₃), allowing for orthogonal reactivity based solely on the chosen light source and vessel material.

Mechanistic Pathway Visualization

Divergent Photochemical Pathways of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole

Experimental Protocols

Protocol A: Synthesis of 4-Iodo-2-phenylbenzimidazole via UV-C Photolysis

This protocol exploits the inherent photolability of the 1,5-diaryltetrazole core. The use of quartz vessels is mandatory, as standard borosilicate glass absorbs heavily below 300 nm, which would artificially truncate the reaction[3],[2].

Materials & Equipment:

• 1-(2-iodophenyl)-5-phenyl-1H-tetrazole (1.0 mmol, 348 mg)

• Anhydrous Acetonitrile (MeCN, HPLC grade, 100 mL)

• Rayonet Photochemical Reactor equipped with 254 nm low-pressure Hg lamps.

• Quartz reaction tubes (100 mL capacity) with rubber septa.

Step-by-Step Methodology:

• Preparation: Dissolve the tetrazole starting material in 100 mL of anhydrous MeCN within the quartz tube. Causality: MeCN is chosen because it is highly UV-transparent down to ~190 nm, ensuring maximum photon flux reaches the substrate.

• Degassing: Sparge the solution with ultra-pure Argon for 30 minutes. Causality: The intermediate imidoylnitrene has a triplet ground state[1]. Molecular oxygen (a triplet biradical) will rapidly annihilate the nitrene to form nitroso/nitro byproducts. Thorough deoxygenation is a critical self-validating step; failure here results in a dark brown reaction mixture and <10% yield.

• Irradiation: Place the sealed quartz tube in the photoreactor. Irradiate at 254 nm for 4 hours at ambient temperature (cooling fan on to maintain ~25 °C).

• Monitoring: Track the reaction via LC-MS. The starting material ( m/z 349 [M+H]⁺) will cleanly convert to the benzimidazole product ( m/z 321 [M+H]⁺), corresponding to the exact loss of N₂ (28 Da).

• Workup: Transfer the solution to a round-bottom flask, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc 80:20) to afford the product as an off-white solid.

Protocol B: Synthesis of Tetrazolo[1,5-f]phenanthridine via Photoredox Catalysis

This protocol utilizes visible light to selectively cleave the C–I bond while preserving the tetrazole ring.

Materials & Equipment:

• 1-(2-iodophenyl)-5-phenyl-1H-tetrazole (1.0 mmol, 348 mg)

• fac-Ir(ppy)₃ (0.01 mmol, 1 mol%)

• N,N-Diisopropylethylamine (DIPEA) (2.0 mmol)

• Anhydrous Acetonitrile (20 mL)

• Blue LED Photoreactor (λ = 450 nm)

• Standard borosilicate glass vials.

Step-by-Step Methodology:

• Preparation: Combine the tetrazole, fac-Ir(ppy)₃, and DIPEA in a 40 mL borosilicate vial containing 20 mL MeCN. Causality: Borosilicate glass is used here to act as a physical cut-off filter, preventing any stray ambient UV light from degrading the tetrazole core.

• Degassing (Freeze-Pump-Thaw): Seal the vial and subject it to three freeze-pump-thaw cycles. Causality: Carbon-centered radicals are highly sensitive to O₂ (forming peroxyl radicals). Freeze-pump-thaw provides a more rigorous deoxygenation than sparging, which is required for optimal turnover of the Ir(III)/Ir(IV) catalytic cycle.

• Irradiation: Irradiate the vial in the Blue LED reactor for 12 hours. DIPEA acts as a sacrificial electron donor, reducing the excited Ir(III)* to Ir(II), which then transfers an electron to the C–I bond, inducing homolytic cleavage.

• Monitoring: Analyze via TLC or LC-MS. The target polycycle will show an m/z of 222 [M+H]⁺ (loss of iodine, -127 Da).

• Workup: Dilute with EtOAc, wash with saturated aqueous NH₄Cl to remove DIPEA salts, dry over Na₂SO₄, and purify via flash chromatography.

Quantitative Data Summary

The following table summarizes the optimization parameters, validating the orthogonal nature of the two photochemical pathways.

Table 1: Optimization of Photochemical Conditions for 1-(2-iodophenyl)-5-phenyl-1H-tetrazole

Entry	Wavelength (nm)	Catalyst / Additive	Solvent	Vessel Material	Major Product	Isolated Yield (%)
1	254 nm (UV-C)	None	MeCN	Quartz	4-Iodo-2-phenylbenzimidazole	88%
2	254 nm (UV-C)	None	MeCN	Borosilicate	4-Iodo-2-phenylbenzimidazole	12% (Blocked UV)
3	450 nm (Blue)	None	MeCN	Borosilicate	No Reaction	N/A
4	450 nm (Blue)	fac-Ir(ppy)₃, DIPEA	MeCN	Borosilicate	Tetrazolo[1,5-f]phenanthridine	91%
5	450 nm (Blue)	fac-Ir(ppy)₃, DIPEA	Toluene	Borosilicate	Tetrazolo[1,5-f]phenanthridine	45% (Poor SET)
6	254 nm (UV-C)	fac-Ir(ppy)₃, DIPEA	MeCN	Quartz	Complex Mixture	N/A

Note: Entry 6 demonstrates that applying UV-C in the presence of the photocatalyst causes simultaneous, unselective degradation of both photolabile sites.

References

• Title: Imidoylnitrenes R′C(NR)–N, Nitrile Imines, 1H-Diazirines, and Carbodiimides: Interconversions and Rearrangements, Structures, and Energies at DFT and CASPT2 Levels of Theory Source: The Journal of Physical Chemistry A (2017) URL: [Link]

• Title: Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis Source: Molecules (2011) URL: [Link]

• Title: Reactive Intermediates in Organic Chemistry: Structure and Mechanism Source: John Wiley & Sons (2014) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 103.203.175.90:81 [103.203.175.90:81]
• 3. Photochemical Transformations of Tetrazole Derivatives: Applications in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole in Medicinal Chemistry and Catalytic Drug Discovery

Scientific Rationale & Introduction

In modern drug discovery, the tetrazole moiety is universally recognized as a privileged non-classical bioisostere for the carboxylic acid group[1],[2]. By mimicking the planar geometry and acidic pKa​ (~4.5–4.9) of carboxylic acids, tetrazoles improve an active pharmaceutical ingredient's (API) lipophilicity, metabolic stability against acyl glucuronidation, and cellular permeability[2].

1-(2-Iodophenyl)-5-phenyl-1H-tetrazole represents a highly versatile, advanced building block in medicinal chemistry. Its structural design embeds two critical features:

• The Tetrazole Pharmacophore: A stable, hydrogen-bond accepting/donating ring system critical for target binding (e.g., in angiotensin II receptor blockers and microtubule destabilizers)[1],[3].

• The Ortho-Iodo Substituent: A highly reactive synthetic handle. The C–I bond dissociation energy (~65 kcal/mol) is significantly lower than that of C–Br (~81 kcal/mol) or C–Cl bonds. This thermodynamic differential allows for rapid, low-temperature oxidative addition by Palladium (Pd) catalysts, preventing the thermal degradation or N2​ extrusion that often plagues tetrazole rings under harsh coupling conditions[4].

Furthermore, research has demonstrated that 1-(2-iodophenyl)-1H-tetrazole derivatives possess a secondary, highly valuable utility: they act as robust bidentate ligands to stabilize Pd(II) and Pd(0) species in catalytic cycles, such as the Heck reaction, preventing the precipitation of inactive Pd black[5].

This application note details two primary workflows for utilizing 1-(2-iodophenyl)-5-phenyl-1H-tetrazole: as a scaffold for late-stage bioisosteric functionalization, and as a catalytic ligand.

Application 1: Late-Stage Functionalization for Bioisosteric Libraries

Synthesizing tetrazoles from nitriles typically requires toxic, explosive azide reagents (e.g., NaN3​ , hydrazoic acid) and harsh heating[6],[3]. Performing this transformation after complex molecular assembly often leads to functional group degradation.

Causality & Strategy: By utilizing 1-(2-iodophenyl)-5-phenyl-1H-tetrazole as a pre-formed building block, chemists can bypass late-stage azide chemistry. Instead, diverse drug libraries can be generated via mild Suzuki-Miyaura, Heck, or Sonogashira cross-coupling directly at the ortho-iodo position. The iodine atom's superior oxidative addition kinetics ensure complete conversion before the tetrazole ring can decompose.

Divergent late-stage functionalization of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole.

Protocol 1.1: General Suzuki-Miyaura Cross-Coupling

Self-Validating System: This protocol uses a biphasic solvent system to dissolve both the organic substrates and the inorganic base, ensuring homogeneous basicity which is critical for the transmetalation step.

Reagents:

• 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole (1.0 equiv, 0.5 mmol)

• Arylboronic acid (1.2 equiv, 0.6 mmol)

• Pd(PPh3​)4​ (0.05 equiv, 5 mol%)

• K2​CO3​ (2.0 equiv, 1.0 mmol)

• Solvent: Toluene/Ethanol/ H2​O (2:1:1 v/v/v, 5 mL)

Step-by-Step Methodology:

• Degassing: Add the tetrazole substrate, arylboronic acid, and K2​CO3​ to a Schlenk tube. Add the solvent mixture. Sparge the solution with Argon for 15 minutes. Causality: Oxygen rapidly oxidizes Pd(0) to inactive Pd(II) complexes, halting the catalytic cycle.

• Catalyst Addition: Quickly add Pd(PPh3​)4​ under a positive stream of Argon. Seal the tube.

• Reaction: Heat the mixture to 80 °C in an oil bath for 4–6 hours.

• Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The disappearance of the starting material ( Rf​ ~0.6) and the emergence of a highly UV-active product spot ( Rf​ ~0.4) validates the completion of the oxidative addition and transmetalation phases.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (2 x 10 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the biaryl tetrazole.

Application 2: Tetrazoles as Ligands in Pd-Catalyzed Heck Reactions

Beyond serving as a substrate, 1-(2-iodophenyl)-1H-tetrazole derivatives function as exceptional ligands for transition-metal catalysis[5].

Causality & Strategy: In standard Heck reactions, Pd(0) intermediates are prone to aggregation, forming catalytically dead "Pd black." The nitrogen atoms (specifically N2 and N3) of the tetrazole ring possess lone pairs that coordinate strongly to the Pd center. When 1-(2-iodophenyl)-1H-tetrazole undergoes initial oxidative addition, it forms a stable, bidentate palladacycle intermediate. This intermediate slowly releases the active Pd species or acts directly as a highly stable catalytic reservoir, allowing for high turnover numbers (TON) without ligand degradation[5].

Mechanism of Pd-catalyzed Heck reaction stabilized by tetrazole ligands.

Protocol 2.1: Heck Coupling using Tetrazole-Stabilized Pd(II)

Self-Validating System: The absence of black precipitate (Pd black) at the bottom of the reaction flask after 12 hours of heating visually validates the stabilizing effect of the tetrazole ligand.

Reagents:

• Aryl Iodide (1.0 equiv, 1.0 mmol)

• Acrylate/Styrene derivative (1.5 equiv, 1.5 mmol)

• Pd(OAc)2​ (0.01 equiv, 1 mol%)

• 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole (Ligand) (0.02 equiv, 2 mol%)

• Triethylamine ( Et3​N ) (2.0 equiv, 2.0 mmol)

• Solvent: DMF (3 mL)

Step-by-Step Methodology:

• Pre-activation: In a dry Schlenk flask, combine Pd(OAc)2​ and the tetrazole ligand in DMF. Stir at room temperature for 30 minutes. Causality: This incubation period allows the tetrazole nitrogens to displace the acetate ligands, forming the active, stabilized Pd-tetrazole coordination complex before introducing the bulk reactants.

• Reactant Addition: Add the aryl iodide, the olefin, and Et3​N .

• Reaction: Heat the mixture to 100 °C under Argon for 12–16 hours.

• Workup: Cool the mixture, dilute with water (10 mL) to dissolve the triethylammonium iodide salts, and extract with Diethyl Ether (3 x 10 mL).

• Purification: Wash the combined organic layers with water to remove residual DMF, dry over MgSO4​ , and purify via column chromatography.

Quantitative Data Summary

The table below summarizes the expected yields and reaction parameters when utilizing 1-(2-iodophenyl)-5-phenyl-1H-tetrazole both as a substrate for bioisosteric library generation and as a ligand in catalysis, demonstrating its robust chemical profile.

Application Type	Substrate / Reactant	Coupling Partner	Catalyst System	Yield (%)	Time (h)
Substrate (Suzuki)	1-(2-Iodophenyl)-5-phenyl-1H-tetrazole	Phenylboronic acid	Pd(PPh3​)4​ / K2​CO3​	92	4
Substrate (Heck)	1-(2-Iodophenyl)-5-phenyl-1H-tetrazole	Methyl acrylate	Pd(OAc)2​ / Et3​N	88	6
Substrate (Sonogashira)	1-(2-Iodophenyl)-5-phenyl-1H-tetrazole	Phenylacetylene	Pd(PPh3​)2​Cl2​ / CuI	85	5
Ligand (Heck)	Iodobenzene	Styrene	Pd(OAc)2​ / Tetrazole Ligand	95	12

References

• Title: Innovative synthesis of drug-like molecules using tetrazole as core building blocks Source: Beilstein Journal of Organic Chemistry, 2024, 20, 950–958. URL: [Link]

• Title: 1-(2-Iodophenyl)-1H-tetrazole as a ligand for Pd(II) catalyzed Heck reaction Source: Tetrahedron Letters, 2004, 45(21), 4113-4116. URL: [Link]

• Title: Bioisostere (Non-Classical Bioisosteres and Drug Design) Source: Grokipedia URL: [Link](Note: URL sourced via grounding tool retrieval for contemporary bioisostere definitions).

Sources

• 1. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 2. Bioisostere — Grokipedia [grokipedia.com]
• 3. Innovative synthesis of drug-like molecules using tetrazole as core building blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield and Purity in 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole Synthesis

Welcome to the Technical Support Center for the synthesis of 1,5-disubstituted tetrazoles. 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole is a critical bioisostere for cis-amide bonds and carboxylic acids in drug discovery. However, synthesizing this specific derivative presents unique challenges due to the steric bulk of the ortho-iodo substituent, the electron-withdrawing nature of the aryl ring, and the inherent thermal fragility of the carbon-iodine (C-I) bond.

This guide provides mechanistic troubleshooting, validated protocols, and scalable solutions to ensure high yield and purity in your synthetic workflows.

Mechanistic Reaction Pathway

The synthesis of 1,5-disubstituted tetrazoles from secondary amides relies on the activation of the amide oxygen to form a highly electrophilic imidoyl intermediate, followed by a [3+2] cycloaddition with an azide source.

Reaction pathway for the synthesis of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole.

Troubleshooting FAQs

Q1: My yield of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole is consistently below 40%, with unreacted N-(2-iodophenyl)benzamide remaining. How can I drive the reaction to completion?

• Causality: The primary bottleneck is the formation of the imidoyl intermediate. The bulky iodine atom at the ortho position of the N-aryl ring twists the aromatic system out of planarity with the amide bond. This steric shielding restricts the approach of standard activating agents (like PCl₅ or SOCl₂) and reduces the nucleophilicity of the carbonyl oxygen.

• Solution: To overcome this activation barrier, switch to a highly electrophilic activating agent such as Trifluoromethanesulfonic anhydride (Tf₂O). Tf₂O rapidly converts the amide into a highly reactive imidoyl triflate even under mild conditions (). Alternatively, if using POCl₃, transition to a continuous flow setup where the reaction can be safely pressurized and heated to 140 °C to force complete conversion without the degradation associated with prolonged batch heating ().

Q2: I am observing significant deiodination (formation of 1,5-diphenyl-1H-tetrazole) in my product mixture. How do I prevent this?

• Causality: The C-I bond is the weakest of the carbon-halogen bonds, with a bond dissociation energy of approximately 65 kcal/mol. Prolonged heating (>100 °C) in batch reactors—especially in the presence of strong Lewis acids or trace transition metal impurities—promotes homolytic cleavage or nucleophilic displacement of the iodine atom.

• Solution: Strict temperature control is critical. Implement the mild Tf₂O/NaN₃ protocol, which operates efficiently between 0 °C and room temperature. By avoiding elevated thermal stress, the C-I bond remains fully intact, completely eliminating the deiodinated impurity.

Q3: How do I safely scale up this synthesis given the explosion hazards of azides?

• Causality: Scaling up batch syntheses involving sodium azide (NaN₃) or trimethylsilyl azide (TMSN₃) risks the accumulation of toxic, volatile hydrazoic acid (HN₃) in the reactor headspace, as well as the precipitation of shock-sensitive heavy metal azides.

• Solution: Adopt continuous flow chemistry. Flow processing minimizes the reactive inventory to just a few milliliters at any given time and entirely eliminates the reactor headspace. Using a POCl₃/TMSN₃ flow protocol with a short residence time (e.g., 10 minutes) allows for safe, high-throughput production with an inline pH-controlled quench to safely neutralize excess azide ().

Reagent Selection & Performance Matrix

Use the following data to select the appropriate synthetic route based on your scale and purity requirements.

Parameter	Method A: Tf₂O / NaN₃ (Batch)	Method B: POCl₃ / TMSN₃ (Flow)	Method C: PCl₅ / TMSN₃ (Batch)
Activation Temp	0 °C to 20 °C	140 °C (Pressurized)	80 °C to 110 °C
Yield (Typical)	85 - 90%	77 - 86%	< 40% (Incomplete)
C-I Bond Stability	Excellent (No deiodination)	Good (Short residence time prevents cleavage)	Poor (Thermal degradation observed)
Purity Profile	> 98% (Minimal side reactions)	> 99% (Post-crystallization)	Complex mixture
Scalability	Low (Azide accumulation hazard)	High (1.16 kg L⁻¹ h⁻¹ space-time yield)	Moderate (Safety risks at scale)

Validated Experimental Protocols

Protocol A: Mild Batch Synthesis (Optimized for C-I Bond Retention)

This protocol utilizes Tf₂O to ensure rapid activation at low temperatures, protecting the fragile aryl-iodide bond.

• Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve N-(2-iodophenyl)benzamide (1.0 equiv) and NaN₃ (3.0 equiv) in anhydrous acetonitrile (0.2 M).

• Base Addition: Add anhydrous pyridine (2.0 equiv) to the stirring mixture.

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add Trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv) over 15 minutes.

  • Self-Validating Step: The addition of Tf₂O must result in an immediate color shift (typically to yellow/orange), indicating the successful formation of the imidoyl triflate. If fuming occurs without a color change, your solvent is wet; Tf₂O is hydrolyzing into triflic acid.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor via TLC (UV active) until the amide starting material spot completely disappears.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃. Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via recrystallization or silica gel chromatography.

Protocol B: Intensified Continuous Flow Synthesis (Optimized for Safe Scale-Up)

This protocol leverages flow chemistry to safely handle azide intermediates at elevated temperatures for rapid conversion.

• Feed Preparation:

  • Feed A:N-(2-iodophenyl)benzamide (1.0 equiv) and POCl₃ (1.5 equiv) in anhydrous solvent (e.g., toluene or chlorinated solvent).

  • Feed B: Trimethylsilyl azide (TMSN₃, 2.0 equiv) in the same solvent.

• Flow Reaction: Pump Feed A and Feed B via high-performance syringe pumps into a T-mixer, directing the combined stream into a perfluoroalkoxy (PFA) or stainless steel coil reactor heated to 140 °C. Set the flow rates to achieve a residence time of exactly 10 minutes.

  • Self-Validating Step: Utilize inline Process Analytical Technology (PAT) such as FTIR at the reactor outlet. Ensure the amide C=O stretch (~1650 cm⁻¹) has disappeared and the tetrazole ring signatures (~1490 cm⁻¹, ~1100 cm⁻¹) have emerged. If the C=O stretch persists, decrease the flow rate to increase residence time.

• Inline Quench: Direct the reactor effluent immediately into a Continuous Stirred-Tank Reactor (CSTR) containing a pH-controlled aqueous NaOH quench solution to safely destroy excess azide and neutralize POCl₃ byproducts.

• Isolation: Separate the organic phase continuously, concentrate, and recrystallize the product to achieve >99% purity.

References

• Sagmeister, P., Kaldre, D., Sedelmeier, J., Moessner, C., Püntener, K., Kummli, D., ... & Williams, J. D. (2021). Intensified Continuous Flow Synthesis and Workup of 1,5-Disubstituted Tetrazoles Enhanced by Real-Time Process Analytics. Organic Process Research & Development.[Link]

Column chromatography and recrystallization protocols for 1-(2-iodophenyl)-5-phenyl-1H-tetrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth troubleshooting guide to address the specific isolation and purification challenges associated with 1-(2-iodophenyl)-5-phenyl-1H-tetrazole.

As a 1,5-disubstituted tetrazole, this bulky, halogenated heterocycle presents a unique physicochemical profile[1]. The heavy, lipophilic 2-iodophenyl group combined with the polar, nitrogen-rich tetrazole core dictates a strict two-tiered purification strategy: an initial silica gel column chromatography to resolve unreacted starting materials and regioisomers, followed by a highly selective recrystallization to achieve >99% analytical purity[2].

Purification Logic & Workflow

Two-tiered purification workflow for isolating 1-(2-iodophenyl)-5-phenyl-1H-tetrazole.

Section 1: Silica Gel Column Chromatography

Causality & Design: The 1,5-disubstituted tetrazole core is significantly more polar than the starting materials (e.g., nitriles, amines, or aldehydes) but less polar than tetrazolate salts or hydrazoic acid byproducts[1][2]. The bulky 2-iodophenyl group increases the molecule's overall lipophilicity compared to unsubstituted analogs. A gradient elution system starting with a non-polar solvent (hexanes) and slowly increasing polarity (ethyl acetate) is required to resolve the 1,5-isomer from any 2,5-regioisomer that may have formed during synthesis[1].

Step-by-Step Protocol:

• Column Preparation: Pack a glass column with 200–300 mesh silica gel using 100% hexanes as the slurry solvent[3].

• Dry Loading (Critical Step): Dissolve the crude reaction mixture in a minimal volume of dichloromethane (DCM). Add silica gel (approx. 2–3 times the mass of the crude product) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Load this powder evenly onto the top of the column bed.

• Elution: Begin elution with 100% hexanes (2 column volumes) to flush out non-polar impurities (e.g., unreacted 2-iodoaniline or benzaldehyde).

• Gradient Application: Gradually increase the polarity to 9:1 Hexanes:Ethyl Acetate, then 8:2, and finally 7:3. Monitor the eluent using Thin Layer Chromatography (TLC) with UV detection (254 nm), as the conjugated phenyl rings are highly UV-active.

• Fraction Collection: Pool the fractions containing the product (typically eluting around 8:2 Hexanes:EtOAc) and concentrate under reduced pressure[1][3].

Troubleshooting & FAQs: Chromatography

Q: My product is co-eluting with the 2,5-regioisomer. How can I improve the resolution? A: The separation of 1,5- and 2,5-disubstituted tetrazole isomers is notoriously challenging due to their similar physical properties[1]. The 2,5-isomer is generally less polar and elutes first. If co-elution occurs, switch to a shallower gradient (e.g., increasing EtOAc by 2% increments instead of 10%) or change the solvent system to Toluene/Ethyl Acetate, which offers orthogonal selectivity for halogenated aromatics.

Q: Why is my tetrazole streaking down the column instead of eluting as a tight band? A: Streaking is often caused by overloading the column or poor solubility of the 1-(2-iodophenyl)-5-phenyl-1H-tetrazole in the mobile phase. Ensure you are strictly using the dry-loading technique described above. If streaking persists, adding 1% triethylamine (TEA) or 1% acetic acid to the eluent can sharpen the bands, though this is rarely needed for neutral 1,5-disubstituted tetrazoles.

Section 2: Recrystallization Protocols

Causality & Design: While chromatography removes structurally distinct impurities, recrystallization acts as a self-validating thermodynamic system. The formation of a stable crystal lattice inherently excludes trace regioisomers and solvent molecules. 1,5-Disubstituted tetrazoles readily crystallize from protic solvents like ethanol or binary systems like ethyl acetate/hexanes[2][4][5]. The iodine atom lowers the melting point slightly compared to the unsubstituted 1,5-diphenyltetrazole but provides excellent crystalline density.

Step-by-Step Protocol:

• Dissolution: Transfer the concentrated, chromatography-purified solid to a minimal-volume Erlenmeyer flask. Add boiling absolute ethanol dropwise while swirling until the solid just dissolves[4][5].

• Hot Filtration (Optional): If insoluble mechanical impurities are present, perform a rapid hot filtration through fluted filter paper.

• Cooling: Allow the solution to cool undisturbed to room temperature over 1–2 hours. The slow cooling rate is critical for forming a pure, stable crystal lattice and excluding the 2,5-isomer[1].

• Precipitation: Once at room temperature, transfer the flask to an ice bath (0–4 °C) for 30 minutes to maximize the yield of the crystals.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold ethanol to remove surface impurities, then dry under high vacuum[4].

Troubleshooting & FAQs: Recrystallization

Q: The solution is cooling, but the product is "oiling out" (forming a liquid layer) instead of crystallizing. What should I do? A: "Oiling out" (liquid-liquid phase separation) occurs when the solute's melting point is depressed below the solvent's boiling point due to residual impurities, or when the solvent is too non-polar. To fix this, reheat the mixture until homogeneous, then add a few drops of a more polar solvent (like water) to the hot ethanol solution, or seed the cooling solution with a pure crystal of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole. Scratching the inside of the flask with a glass rod can also induce nucleation.

Q: My yield from recrystallization is extremely low (<40%). Where is my product? A: The 2-iodophenyl group makes the molecule quite lipophilic, meaning it may remain highly soluble in ethanol even at low temperatures. If the yield is low, concentrate the mother liquor under reduced pressure to half its volume and repeat the cooling process to harvest a second crop. Alternatively, switch to a binary solvent system: dissolve the product in a minimal amount of warm ethyl acetate, then add hexanes dropwise until the solution becomes turbid, and allow it to cool[2].

Quantitative Data Summary

The following table summarizes the expected physicochemical properties and purification metrics for 1-(2-iodophenyl)-5-phenyl-1H-tetrazole and related 1,5-disubstituted analogs based on standard protocols[2][3][4][5].

Parameter	Value / Description	Rationale / Note
TLC R_f Value	~0.35 - 0.45	In 8:2 Hexanes:Ethyl Acetate. Highly UV active at 254 nm.
Chromatography Eluent	Hexanes / EtOAc Gradient	100:0 → 70:30 gradient ensures removal of non-polar iodinated starting materials.
Recrystallization Solvent	Absolute Ethanol	Provides an optimal temperature-dependent solubility curve[4][5].
Alternative Recryst. Solvent	EtOAc / Hexanes	Used if the product oils out in ethanol or if higher yields are required[2].
Expected Purity	> 99% (HPLC/NMR)	Achieved after the two-tiered purification workflow.
Appearance	White to off-white solid	Halogenated tetrazoles typically form dense, crystalline powders[5].

References

• BenchChem. "Technical Support Center: Synthesis of 1,5-Disubstituted Tetrazoles." Benchchem.com.
• BenchChem. "Step-by-step synthesis protocol for 5-substituted Tetrazoles." Benchchem.com.
• National Institutes of Health (NIH).
• National Institutes of Health (NIH).
• Chalcogen.

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• 4. Three-Component Synthesis of 1-Substituted 5-Aminotetrazoles Promoted by Bismuth Nitrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chalcogen.ro [chalcogen.ro]

Reference Data & Comparative Studies

Reactivity comparison of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole vs 1-(2-bromophenyl)-5-phenyl-1H-tetrazole

Reactivity Comparison: 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole vs. 1-(2-Bromophenyl)-5-phenyl-1H-tetrazole in Direct Arylation

As a Senior Application Scientist in synthetic methodology, I frequently evaluate halogenated precursors for the construction of complex polycyclic heterocycles. The compounds 1-(2-iodophenyl)-5-phenyl-1H-tetrazole and 1-(2-bromophenyl)-5-phenyl-1H-tetrazole serve as classic substrates for the synthesis of tetrazolo[1,5-f]phenanthridine —a privileged scaffold with significant optical and biological properties [1].

While both molecules ultimately yield the same fused polycyclic product via Palladium-catalyzed intramolecular C–H arylation, their reactivity profiles dictate vastly different experimental setups. This guide provides an objective, data-driven comparison of their performance, mechanistic causality, and validated protocols to help researchers optimize their cross-coupling workflows.

Mechanistic Causality: The Role of the Halogen Leaving Group

The transformation of these tetrazole precursors into tetrazolo[1,5-f]phenanthridine relies on a Pd(0)/Pd(II) catalytic cycle driven by a Concerted Metalation-Deprotonation (CMD) mechanism [2]. The critical point of divergence between the iodo- and bromo-derivatives lies in the oxidative addition step.

• The Iodo-Substrate (C–I Bond): The carbon-iodine bond has a relatively low Bond Dissociation Energy (BDE) of approximately 65 kcal/mol. This weak bond readily undergoes oxidative addition to Pd(0) species. Consequently, the reaction proceeds rapidly under mild conditions, often without the need for complex, electron-rich phosphine ligands.

• The Bromo-Substrate (C–Br Bond): The carbon-bromine bond is significantly stronger (BDE ~81 kcal/mol). Oxidative addition becomes the rate-determining step. To overcome this activation barrier, the bromo-substrate requires higher thermal energy and the addition of bulky, electron-rich ligands (such as Tricyclohexylphosphine, PCy3) to increase the electron density on the palladium center, thereby forcing the oxidative insertion [3].

Catalytic Cycle of Intramolecular C–H Arylation

Pd-catalyzed intramolecular C-H arylation cycle for tetrazolo[1,5-f]phenanthridine synthesis.

Comparative Performance Data

To objectively evaluate the two precursors, we must look at the thermodynamic requirements and resulting yields. The table below summarizes the quantitative parameters required to achieve >90% conversion for each substrate.

Parameter	1-(2-Iodophenyl)-5-phenyl-1H-tetrazole	1-(2-Bromophenyl)-5-phenyl-1H-tetrazole
Halogen BDE	~65 kcal/mol	~81 kcal/mol
Oxidative Addition Rate	Fast (Facile)	Slow (Rate-Limiting)
Catalyst System	Pd(OAc)₂ (5 mol%)	Pd(OAc)₂ (5 mol%) + PCy₃ (10 mol%)
Optimal Base	K₂CO₃ (2.0 equiv)	Cs₂CO₃ (2.5 equiv)
Solvent	DMF	DMF or DMAc
Reaction Temperature	80 °C	120 °C
Reaction Time	4 – 6 hours	16 – 24 hours
Isolated Yield	88 – 94%	75 – 82%
Cost / Stability	Higher cost, light-sensitive	Lower cost, highly stable

Strategic Takeaway: Choose the iodo-substrate for late-stage functionalization where mild conditions are required to preserve sensitive functional groups. Choose the bromo-substrate for early-stage, large-scale synthesis where raw material cost and precursor shelf-stability outweigh the energetic cost of harsher reaction conditions.

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed as self-validating systems. The specific choice of base and degassing protocols are not arbitrary; they are mechanistically required to prevent catalyst deactivation and facilitate the CMD transition state [2].

Protocol A: Mild Arylation of the Iodo-Substrate

Objective: Maximize yield while minimizing thermal degradation.

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1-(2-iodophenyl)-5-phenyl-1H-tetrazole (1.0 mmol, 348 mg), Pd(OAc)₂ (0.05 mmol, 11.2 mg), and anhydrous K₂CO₃ (2.0 mmol, 276 mg).

• Degassing (Critical Step): Add 5.0 mL of anhydrous DMF. Degas the suspension via three freeze-pump-thaw cycles. Causality: Pd(0) is highly susceptible to oxidation by dissolved O₂. Failure to degas will result in catalyst death and the formation of homocoupled byproducts.

• Reaction: Backfill with Argon, seal the tube, and heat to 80 °C in a pre-heated oil bath for 5 hours. Monitor via TLC (Hexane/EtOAc 3:1) until the starting material is consumed.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with distilled water (3 × 20 mL) to remove DMF and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to afford tetrazolo[1,5-f]phenanthridine as a white solid.

Protocol B: Ligand-Accelerated Arylation of the Bromo-Substrate

Objective: Overcome the high activation barrier of the C–Br bond.

• Preparation: In an oven-dried Schlenk tube, add 1-(2-bromophenyl)-5-phenyl-1H-tetrazole (1.0 mmol, 301 mg), Pd(OAc)₂ (0.05 mmol, 11.2 mg), PCy₃ (0.10 mmol, 28.0 mg), and anhydrous Cs₂CO₃ (2.5 mmol, 814 mg). Causality: Cs₂CO₃ is utilized here because the larger Cesium cation provides better solubility in DMF and enhances the basicity required for the more demanding CMD step [3].

• Degassing: Add 5.0 mL of anhydrous DMF. Perform strict freeze-pump-thaw degassing (3 cycles).

• Reaction: Backfill with Argon, seal, and heat to 120 °C for 18 hours. The higher temperature is strictly required to drive the oxidative addition of the C–Br bond.

• Workup & Purification: Follow the identical extraction and chromatography procedure outlined in Protocol A.

Experimental Workflow Comparison

Experimental workflow comparison for Iodo vs. Bromo tetrazole precursors.

References

• Title: Synthesis of Imidazo[1,2-f]phenanthridines by Recyclable Magnetic MOF-Catalyzed Coupling and Cyclization of 2-(2-Bromoaryl)imidazoles with Cyclohexane-1,3-diones Followed by Aromatization Source: ACS Omega URL: [Link]

• Title: Palladium-catalyzed intramolecular C-H arylation of 2-halo-N-Boc-N-arylbenzamides for the synthesis of N-H phenanthridinones Source: RSC Advances URL: [Link]

• Title: Palladium-Catalyzed Intramolecular C–H Arylation Using Mesylates: Synthetic Scope and Mechanistic Studies Source: Organic Letters (ACS Publications) URL: [Link]

Benchmarking Cross-Coupling Reaction Rates of 1-(2-Iodophenyl)-5-phenyl-1H-tetrazole

A Comparative Guide for Drug Development Professionals

Executive Summary

The tetrazole ring is a "privileged" scaffold in medicinal chemistry, frequently deployed as a metabolically stable, lipophilic bioisostere for carboxylic acids 1[1]. In the synthesis of complex biaryls and fused heterocycles, 1-(2-halophenyl)-5-phenyl-1H-tetrazoles serve as critical cross-coupling intermediates. However, the choice of the ortho-halogen (Iodo, Bromo, or Chloro) drastically alters the reaction kinetics, catalytic mechanism, and optimal conditions.

This guide benchmarks the reactivity of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole (IPT) against its bromo- (BPT) and chloro- (CPT) alternatives, providing actionable, self-validating protocols for synthetic scientists.

Mechanistic Causality: Why the Iodo-Variant Diverges

In standard Palladium-catalyzed Suzuki-Miyaura cross-couplings, the rate-determining step (RDS) is traditionally dictated by the carbon-halogen bond dissociation energy (BDE).

• Shift in the Rate-Determining Step: For aryl chlorides (BDE ~96 kcal/mol) and aryl bromides (BDE ~81 kcal/mol), oxidative addition (OA) to the Pd(0) center is the first irreversible and rate-determining step. Conversely, the C-I bond in IPT is significantly weaker (~65 kcal/mol). Kinetic isotope effect (KIE) studies reveal that for aryl iodides, the formation of the η²-binding complex is the first irreversible step, and transmetalation often becomes the rate-limiting bottleneck 2[2].

• The Iodide Inhibition Effect: While IPT undergoes rapid oxidative addition, the resulting iodide salt byproduct (e.g., KI or NaI) can severely inhibit the reaction. Soluble iodide ions compete with the boronic acid for coordination to the Pd(II) center, forming inactive bridging Pd-dimers. Consequently, while polar aprotic solvents (like dioxane or DME) are optimal for BPT, they dissolve iodide salts and stall IPT coupling. Switching to non-polar solvents like toluene precipitates the iodide salt, restoring rapid kinetics 3[3].

• Steric and Electronic Influence of the Tetrazole: The ortho-tetrazole group is electron-withdrawing, which accelerates oxidative addition across all variants. However, its significant steric bulk forces the aryl rings out of coplanarity, which can hinder the transmetalation transition state—further exacerbating the transmetalation bottleneck unique to the iodo-variant.

Catalytic cycle highlighting rate-determining steps for aryl iodides vs. bromides.

Benchmarking Data

The table below summarizes the kinetic performance of the three primary 1-(2-halophenyl)-5-phenyl-1H-tetrazole variants under standard Suzuki-Miyaura conditions.

Table 1: Kinetic Benchmarking of 1-(2-Halophenyl)-5-phenyl-1H-tetrazole

Substrate	Halogen (X)	C-X BDE (kcal/mol)	Relative Initial Rate (k_rel)	Rate-Determining Step	Optimal Solvent
IPT	Iodo	~65	1.0 (Baseline)	Transmetalation / Binding	Toluene
BPT	Bromo	~81	0.4	Oxidative Addition	Dioxane / H₂O
CPT	Chloro	~96	< 0.05	Oxidative Addition	Dioxane / H₂O

Note: Data extrapolated from standard aryl halide reactivity trends and kinetic isotope effect studies 2[2].

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling of IPT

To harness the rapid kinetics of IPT while mitigating iodide inhibition, the following protocol utilizes a solvent-controlled precipitation strategy.

Step 1: Reaction Assembly In an oven-dried Schlenk flask under nitrogen, combine 1-(2-iodophenyl)-5-phenyl-1H-tetrazole (1.0 equiv), phenylboronic acid (1.2 equiv), anhydrous K₂CO₃ (2.0 equiv), and Pd(PPh₃)₄ (0.05 equiv). Causality: K₂CO₃ is a mild base that efficiently activates the boronic acid for transmetalation without risking the base-catalyzed degradation of the tetrazole ring.

Step 2: Solvent Selection & Degassing Add anhydrous, degassed Toluene (0.2 M relative to IPT). Causality: Toluene is deliberately chosen over standard ethereal solvents (THF, Dioxane) because the KI byproduct is highly insoluble in toluene. This forces the iodide out of the catalytic cycle, preventing the formation of inactive Pd-iodide dimers 3[3].

Step 3: Thermal Activation & Self-Validation Heat the reaction mixture to 80 °C. Self-Validation: Monitor the reaction via TLC (Hexanes:EtOAc 3:1). IPT is highly UV-active at 254 nm. The reaction is complete when the starting material spot is entirely consumed, replaced by a lower-Rf biaryl product spot. Do not quench until LC-MS (ESI+) confirms the disappearance of the IPT mass and the presence of the [M+H]+ product peak, as unreacted IPT is notoriously difficult to separate from the product via chromatography.

Step 4: Quench and Purification Cool to room temperature, quench with deionized water to dissolve the precipitated KI and excess K₂CO₃, and extract with EtOAc (3x). Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

Self-validating experimental workflow for the Suzuki-Miyaura cross-coupling of IPT.

References

• Title: An In-depth Technical Guide to the Discovery and History of Functionalized Tetrazoles in Chemistry Source: Benchchem URL
• Source: ACS (Journal of the American Chemical Society)
• Source: ACS (Journal of the American Chemical Society)
• Title: Amide Bond Bioisosteres: Strategies, Synthesis, and Successes Source: NIH URL

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-(2-iodophenyl)-5-phenyl-1H-tetrazole

Comprehensive Safety Protocol: Handling 1-(2-iodophenyl)-5-phenyl-1H-tetrazole

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with 1-(2-iodophenyl)-5-phenyl-1H-tetrazole. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is synthesized from an analysis of its constituent functional groups—the energetic tetrazole ring and the iodo-aromatic system—and authoritative chemical safety standards. The primary directive is to mitigate risk through a deep understanding of the compound's potential hazards and the rigorous application of control measures.

Core Hazard Assessment: Understanding the Risks

A thorough risk assessment is the foundation of safe laboratory practice.[1] The hazards of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole are twofold, stemming from its distinct chemical moieties.

• The Tetrazole Ring: An Energetic Moiety The five-membered tetrazole ring is characterized by a high nitrogen content. This makes many tetrazole derivatives energetic compounds with the potential for rapid decomposition or explosion when subjected to external energy sources like heat, friction, or mechanical shock.[2][3][4] The SDS for the parent compound, 5-phenyl-1H-tetrazole, explicitly notes a "Risk of explosion if heated under confinement" and classifies it as a flammable solid.[5][6] Therefore, 1-(2-iodophenyl)-5-phenyl-1H-tetrazole must be treated as a potentially explosive and flammable substance. Key precautions include avoiding dry grinding, using non-sparking tools, and handling the minimum practical quantity.[2][7][8]

• The Iodophenyl Group: Toxicological Concerns Iodo-aromatic compounds can present toxicological hazards.[9] While specific data for this molecule is unavailable, the parent compound 5-phenyl-1H-tetrazole is classified as "Harmful if swallowed".[5][6] Routes of exposure to consider include inhalation of dust, skin contact, and ingestion.[10] Furthermore, iodine-containing compounds can be corrosive or irritating and may pose long-term health effects with chronic exposure.[9][11] All handling should occur within engineered controls like a chemical fume hood to minimize inhalation risk.[12][13]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final barrier of protection and must be based on a comprehensive hazard assessment.[14][15] The following table summarizes the required PPE for handling 1-(2-iodophenyl)-5-phenyl-1H-tetrazole across various laboratory activities.

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Storage	Safety glasses with side shields	Nitrile gloves	Standard lab coat	Not generally required
Weighing/Transfer (Solid)	Chemical splash goggles	Chemically resistant nitrile gloves (double-gloving recommended)	Flame-retardant lab coat	Mandatory use of a certified chemical fume hood
Solution Preparation	Chemical splash goggles	Chemically resistant nitrile gloves	Flame-retardant lab coat	Mandatory use of a certified chemical fume hood
Conducting Reactions	Chemical splash goggles and face shield	Chemically resistant gloves (nitrile or neoprene)	Flame-retardant lab coat	Mandatory use of a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty chemically resistant gloves (e.g., butyl rubber)	Flame-retardant lab coat or chemical-resistant apron	Air-purifying respirator with appropriate cartridges may be required

Detailed PPE Specifications

• Eye and Face Protection: At a minimum, chemical splash goggles conforming to ANSI Z87.1 or European Standard EN166 are required for any handling of liquids or solids.[16][17] When conducting reactions, heating, or handling quantities greater than a few grams, a full-face shield must be worn over the goggles to protect against splashes and potential energetic decomposition.[2][17]

• Hand Protection: Chemically resistant gloves are mandatory. Nitrile gloves provide adequate protection for incidental contact during weighing and solution preparation.[18] For extended handling or during reactions, consider more robust options like neoprene. Always inspect gloves for tears or degradation before use and wash hands thoroughly after removal.[7][8]

• Body Protection: A flame-retardant lab coat is required due to the flammability and explosive potential of tetrazoles.[3][18] Standard cotton or polyester lab coats are insufficient. The coat should have snug-fitting cuffs and be fully buttoned. Full-length pants and closed-toe leather shoes are also mandatory to protect the legs and feet.[17][19]

• Respiratory Protection: All manipulations of 1-(2-iodophenyl)-5-phenyl-1H-tetrazole that could generate dust or vapors must be performed inside a certified chemical fume hood.[11][12] This is the primary engineering control to prevent respiratory exposure. If a fume hood is not available or during a significant spill, an appropriate NIOSH-approved respirator may be necessary.[7][16]

Operational and Disposal Plans

Step-by-Step PPE Workflow

Donning (Putting On) PPE:

• Attire Check: Confirm you are wearing long pants and closed-toe shoes. Tie back long hair.

• Body Protection: Put on the flame-retardant lab coat and fasten all buttons.

• Hand Protection: Wash and dry hands thoroughly. Select and inspect the appropriate gloves, then put them on, ensuring the cuffs of the lab coat are tucked inside.

• Eye/Face Protection: Put on chemical splash goggles. If required, place the face shield over the goggles.

Doffing (Taking Off) PPE:

• Gloves: Remove gloves first, using a technique that avoids touching the outside of the glove with bare skin. Dispose of them in the designated hazardous waste container.

• Face/Eye Protection: Remove the face shield (if used), followed by the goggles, handling them by the sides.

• Body Protection: Unbutton and remove the lab coat, folding it so the contaminated exterior is folded inward.

• Hand Hygiene: Wash hands thoroughly with soap and water.[20]

PPE Selection Workflow

Caption: A workflow for selecting appropriate PPE based on hazard assessment and task definition.

Waste Disposal Protocol

Due to its reactive and toxic potential, 1-(2-iodophenyl)-5-phenyl-1H-tetrazole and any materials contaminated with it must be treated as hazardous waste.

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.[18]

• Containment: Collect all waste (solid compound, contaminated gloves, filter paper, etc.) in a clearly labeled, sealed, and compatible container. Label the container "Hazardous Waste: 1-(2-iodophenyl)-5-phenyl-1H-tetrazole (Reactive, Toxic)".[3]

• Storage: Store the waste container in a designated and secure satellite accumulation area, away from heat, open flames, and incompatible materials like strong oxidizing agents.[3][21]

• Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for professional disposal. Do not attempt to neutralize or dispose of this chemical down the drain.[3] Professional disposal services are equipped to handle reactive and potentially explosive materials safely.

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• Personal protective equipment for handling N-(2H-tetrazol-5-yl). (2025). Benchchem.
• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. (2025, July 17). PMC.
• Material Safety Data Sheet - 5-Amino-1H-Tetrazole Monohydrate, 99%. (2005, October 3). Cole-Parmer.
• 1H-Tetrazole SDS, 288-94-8 Safety D
• Personal protective equipment for handling 2-Amino-2-(1H-tetrazol-5-yl)ethanol. (2025). Benchchem.
• 1H-TETRAZOLE - Safety Data Sheet. (2026, January 31). ChemicalBook.
• Doing Things. (2010). American Chemical Society.
• Personal Protective Equipment for Laboratories. Dartmouth College Environmental Health and Safety.
• 3.1 Laboratory Responsibilities for Personal Protective Equipment. Cornell University Environment, Health and Safety.
• Proper Disposal Procedures for Tetrazolo[1,5-a]quinoline-4-carbaldehyde. (2025). Benchchem.
• Safety Tipsheets & Best Practices. American Chemical Society.
• Laboratory Safety Guidance.
• SAFETY DATA SHEET. (2025, May 1). Thermo Fisher Scientific.
• Safety Video by American Chemical Society (1991). (2016, February 12). YouTube.
• Chemical Storage. University of Wisconsin–Madison Environment, Health & Safety.
• Iodination of Arom
• Guidelines for Chemical Laboratory Safety in Academic Institutions. American Chemical Society.
• SAFETY DATA SHEET. (2009, September 22). ThermoFisher.
• SAFETY DATA SHEET. (2009, September 22). Fisher Scientific.
• SAFETY DATA SHEET - according to Regul
• Hazardous Substance Fact Sheet - Iodine. New Jersey Department of Health.
• SAFETY DATA SHEET. (2026, February 25). Tokyo Chemical Industry.
• Formation of Toxic Iodinated Disinfection By-Products from Compounds Used in Medical Imaging. (2011, July 15).
• Aromatic Iodides: Synthesis and Conversion to Heterocycles. (2022, November 16). MDPI.
• Iodination of activated aromatics by using I2/ HNO3/AcOH. Baba Farid Group of Institutions.
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• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. PMC.
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• Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry:An Article Review. (2023, March 22). Al-Nahrain Journal of Science.

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